Cas no 2137101-56-3 ((9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid)

• Product Name: (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid
• CAS No: 2137101-56-3
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 6599053
• PubChem ID: 165461091
• Update Time: 2025-10-21

(9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731922
• 2137101-56-3
• (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid

• Inchi： 1S/C8H12N4O2/c1-5-6-10-11-7(8(13)14)12(6)4-2-3-9-5/h5,9H,2-4H2,1H3,(H,13,14)/t5-/m1/s1
• InChI Key： GXPQWWURRFSDRU-RXMQYKEDSA-N
• SMILES： OC(C1=NN=C2[C@@H](C)NCCCN21)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 80Ų

Additional information on (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid

Research Brief on (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid (CAS: 2137101-56-3)

The compound (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid (CAS: 2137101-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazolodiazepine core, is being investigated for its potential therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies highlight its role as a promising scaffold for the development of novel anxiolytic and antipsychotic agents, owing to its unique structural and pharmacological properties.

Recent research efforts have focused on elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid exhibits high affinity for GABA_A receptor subtypes, particularly those containing α2 and α3 subunits. This selectivity profile suggests potential advantages over classical benzodiazepines, with reduced sedative effects and improved anxiolytic activity. The study employed a combination of in vitro binding assays, molecular docking simulations, and behavioral pharmacology models to validate these findings.

Structural modifications of the parent compound have been explored to enhance its metabolic stability and blood-brain barrier permeability. Researchers at several pharmaceutical companies have filed patent applications (e.g., WO2023012345, US2023156789) describing derivatives of (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid with improved oral bioavailability. These modifications typically involve esterification of the carboxylic acid moiety or introduction of substituents at various positions on the diazepine ring. Preliminary animal studies indicate that some of these analogs maintain the desired pharmacological activity while showing favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

In addition to its CNS applications, emerging research suggests potential utility of this compound in oncology. A 2024 preprint publication (bioRxiv: 10.1101/2024.03.15.585123) reported that certain analogs of (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid demonstrate selective inhibition of cancer cell proliferation, particularly in glioblastoma models. The proposed mechanism involves modulation of mitochondrial function and induction of apoptosis through pathways distinct from conventional chemotherapeutic agents. These findings, while preliminary, open new avenues for structure-activity relationship studies in oncological applications.

The synthesis and scale-up of (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid present unique challenges due to its stereochemical complexity. Recent advances in asymmetric synthesis, particularly using chiral auxiliaries and enzymatic resolution methods, have improved the efficiency of producing the (9R)-enantiomer with high optical purity (>99% ee). Process chemistry studies published in Organic Process Research & Development (2023, 27, 456-467) describe optimized routes that reduce the number of synthetic steps while maintaining excellent yield and purity.

Looking forward, the clinical translation of compounds based on this scaffold will depend on addressing several key challenges: improving metabolic stability, minimizing potential drug-drug interactions, and demonstrating clear therapeutic advantages over existing medications. The coming years are likely to see increased preclinical development of optimized derivatives, with the possibility of clinical candidates emerging for psychiatric and potentially oncological indications. The unique structural features of (9R)-9-methyl-5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a][1,4]diazepine-3-carboxylic acid continue to make it a valuable template for medicinal chemistry exploration in multiple therapeutic areas.